Cas no 71720-56-4 (Fenoprofen Calcium hydrate)
Fenoprofen Calcium hydrate structure
Product Name:Fenoprofen Calcium hydrate
CAS No:71720-56-4
MF:C30H30CaO8
MW:558.632408618927
MDL:MFCD00242722
CID:548418
PubChem ID:64747
Update Time:2025-04-19
Fenoprofen Calcium hydrate Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, a-methyl-3-phenoxy-, calcium salt,hydrate (2:1:2)
- Fenoprofen calcium hydrate
- FENOPROFEN CALCIUM SALT, DIHYDRATE
- Calcium bis[2-(3-phenoxyphenyl)propanoate]
- Benzeneaceticacid, a-methyl-3-phenoxy-, calcium salt,dihydrate (9CI)
- 2-(3-Phenoxyphenyl)propionic Acid Calcium Salt Dihydrate
- DSSTox_RID_80983
- DSSTox_CID_25587
- DSSTox_GSID_45587
- Tox21_110785
- Tox21_110785_1
- calcium (2S)-2-(3-phenoxyphenyl)propanoate dihydrate
- Fenoprofen calcium salt dihydrate
- (+-)-alpha-Methyl-3-phenoxybenzeneacetic acid calcium salt dihydrate
- calcium bis(2-(3-phenoxyphenyl)propanoate) dihydrate
- DTXCID00820422
- D00968
- 53746-45-5
- Prestwick_221
- Progesic
- FENOPROFEN CALCIUM [USP MONOGRAPH]
- Fenopron
- Fenoprofen calcium salt hydrate
- CHEMBL2103736
- CALCIUM (+/-)-M-PHENOXYHYDRATROPATE DIHYDRATE
- Progesic dihydrate
- BENZENEACETIC ACID, .ALPHA.-METHYL-3-PHENOXY-, CALCIUM SALT DIHYDRATE, (+/-)-
- 0X2CW1QABJ
- NCGC00017116-01
- FENOPROFEN CALCIUM [VANDF]
- Fepron
- Nalgesic
- Nalfon (TN)
- FENOPROFEN CALCIUM [USP-RS]
- UNII-0X2CW1QABJ
- FENOPROFEN CALCIUM [JAN]
- BCP22128
- Fenoprofencalciumdihydrate
- FENOPROFEN CALCIUM [WHO-DD]
- A829759
- Fenoprofen calcium dihydrate
- CHEBI:5005
- YM-09229
- 71720-56-4
- NCGC00094887-05
- Calcium 2-(m-phenoxyphenyl)propionate dihydrate
- Z1552187007
- calcium (+-)-2-(3-phenoxyphenyl)propionate dihydrate
- CCG-220754
- fenoprofen calcium 2H2O
- Q27106616
- EN300-123646
- FENOPROFEN CALCIUM [ORANGE BOOK]
- FENOPROFEN CALCIUM SALT DIHYDRATE [MI]
- calcium alpha-(m-phenoxyphenyl)propionate dihydrate
- DTXSID6045587
- HMS1570G10
- HMS3714G10
- calcium;2-(3-phenoxyphenyl)propanoate;dihydrate
- Calcium (+-)-m-phenoxyhydratropate dihydrate
- Fenoprofen calcium (JAN/USP)
- calcium 2-(3-phenoxyphenyl)propanoate dihydrate
- Benzeneacetic acid, alpha-methyl-3-phenoxy-, calcium salt dihydrate, (+-)-
- FENOPROFEN CALCIUM [USAN]
- calcium (+-)--phenoxyhydratropate dihydrate
- Feprona
- CAS-71720-56-4
- FENOPROFEN CALCIUM [MART.]
- calcium 2-(3-phenoxyphenyl)propionate dihydrate
- Feprona dihydrate
- FT-0657041
- Propionic acid, 2-(3-phenoxyphenyl)-, calcium salt, dihydrate, dl-
- Lilly 69323
- Fenoprofen Calcium Dihydrate; Fenoprofen calcium salt dihydrate; Benzeneacetic acid, alpha-methyl-3-phenoxy-, calcium salt, hydrate (2:1:2); Benzeneacetic acid, alpha-methyl-3-phenoxy-, calcium salt, dihydrate (9CI)
- Fenoprofen calcium [USAN:USP:BAN:JAN]
- AKOS015896111
- calcium alpha-methyl-3-phenoxybenzeneacetate dihydrate
- LZPBLUATTGKZBH-UHFFFAOYSA-L
- Fenoprofen Calcium hydrate
-
- MDL: MFCD00242722
- Inchi: 1S/2C15H14O3.Ca.2H2O/c2*1-11(15(16)17)12-6-5-9-14(10-12)18-13-7-3-2-4-8-13;;;/h2*2-11H,1H3,(H,16,17);;2*1H2/q;;+2;;/p-2
- InChI Key: LZPBLUATTGKZBH-UHFFFAOYSA-L
- SMILES: [Ca+2].O(C1C=CC=CC=1)C1=CC=CC(=C1)C(C(=O)[O-])C.O(C1C=CC=CC=1)C1=CC=CC(=C1)C(C(=O)[O-])C.O.O
Computed Properties
- Exact Mass: 558.157
- Monoisotopic Mass: 558.157
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 39
- Rotatable Bond Count: 6
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 101
Experimental Properties
- Color/Form: 。
- Melting Point: No data available
- Boiling Point: No data available
- Flash Point: No data available
- Solubility: DMSO 48 mg/mL (198.12 mM);Water <1 mg/mL (<1 mM);Ethanol 18 mg/mL (74.29 mM)
- PSA: 89.52000
- LogP: 7.05120
- Merck: 3980
- Solubility: 。
- Vapor Pressure: No data available
Fenoprofen Calcium hydrate Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P264-P270-P301+P312+P330-P501
- Hazardous Material transportation number:NONH for all modes of transport
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- RTECS:CY1678900
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Fenoprofen Calcium hydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F248825-1g |
Fenoprofen Calcium Salt Dihydrate |
71720-56-4 | 1g |
$ 167.00 | 2023-09-07 | ||
| TRC | F248825-5g |
Fenoprofen Calcium Salt Dihydrate |
71720-56-4 | 5g |
$ 247.00 | 2023-09-07 | ||
| TRC | F248825-25g |
Fenoprofen Calcium Salt Dihydrate |
71720-56-4 | 25g |
$ 666.00 | 2023-09-07 | ||
| MedChemExpress | HY-B0288B-10mM*1mLinDMSO |
Fenoprofen Calcium hydrate |
71720-56-4 | 99.93% | 10mM*1mLinDMSO |
¥500 | 2023-07-26 | |
| MedChemExpress | HY-B0288B-500mg |
Fenoprofen Calcium hydrate |
71720-56-4 | 99.69% | 500mg |
¥350 | 2025-04-16 | |
| MedChemExpress | HY-B0288B-1g |
Fenoprofen Calcium hydrate |
71720-56-4 | 99.69% | 1g |
¥420 | 2025-04-16 | |
| MedChemExpress | HY-B0288B-5g |
Fenoprofen Calcium hydrate |
71720-56-4 | 99.69% | 5g |
¥588 | 2025-04-16 | |
| ChemScence | CS-4221-500mg |
Fenoprofen Calcium hydrate |
71720-56-4 | 99.93% | 500mg |
$55.0 | 2022-04-26 | |
| ChemScence | CS-4221-1g |
Fenoprofen Calcium hydrate |
71720-56-4 | 99.93% | 1g |
$79.0 | 2022-04-26 | |
| ChemScence | CS-4221-5g |
Fenoprofen Calcium hydrate |
71720-56-4 | 99.93% | 5g |
$119.0 | 2022-04-26 |
Fenoprofen Calcium hydrate Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
71720-56-4 (Fenoprofen Calcium hydrate) Related Products
- 31879-05-7(2-(3-PHENOXYPHENYL)PROPANOIC Acid)
- 32953-79-0(R(-)-Fenoprofen)
- 29679-58-1(Fenoprofen)
- 17653-94-0(2-(3-Methoxyphenyl)-2-methylpropanoic acid)
- 37785-47-0(Benzeneacetic acid, 4-hydroxy-a-methyl-3-phenoxy-)
- 33028-97-6(Benzeneacetic acid, a-methyl-3-phenoxy-, (aS)-)
- 53746-45-5(fenoprofen calcium hydrate)
- 66424-46-2(Fenoprofen Sodium Salt Dihydrate)
- 34597-40-5(Fenoprofen Calcium)
- 942-54-1(2-(4-Methoxyphenyl)propanoic acid)
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